7-ethyl-8-[(2-hydroxyethyl)amino]-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione

• IUPAC Name: 7-ethyl-8-(2-hydroxyethylamino)-1,3-dimethylpurine-2,6-dione
• InChI: InChI=1S/C11H17N5O3/c1-4-16-7-8(13-10(16)12-5-6-17)14(2)11(19)15(3)9(7)18/h17H,4-6H2,1-3H3,(H,12,13)
• InChI Key: PUTZKJOJVSUOBL-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(N=C1NCCO)N(C(=O)N(C2=O)C)C
• Molecular Formula: C11H17N5O3
• Molecular Weight: 267.28 g/mol
• CAS No.: 682761-53-1

Description

7-ethyl-8-[(2-hydroxyethyl)amino]-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione is a useful research compound. Its molecular formula is C11H17N5O3 and its molecular weight is 267.289. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• The synthesis of 7,8-polymethylenepurine derivatives, including analogs of the specified compound, has been explored for their potential antiviral and antihypertensive activities. These derivatives were generated through the condensation of diethylacetal of dimethylformamide with various amino-polymethyleneimidazoles, indicating a methodological approach to designing compounds with therapeutic benefits (Nilov et al., 1995).

Receptor Affinity and Pharmacological Evaluation

• Research on 8-aminoalkyl derivatives of purine-2,6-dione revealed that modifications at the 7 and 8 positions could lead to compounds with significant affinity for 5-HT1A, 5-HT2A, and 5-HT7 receptors. These modifications have shown potential in developing new ligands with psychotropic activity, highlighting the chemical versatility and therapeutic promise of compounds related to 7-ethyl-8-[(2-hydroxyethyl)amino]-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione (Chłoń-Rzepa et al., 2013).

Structural and Conformational Analysis

• The crystal structure of closely related compounds has been detailed, providing insight into their molecular conformation, intramolecular interactions, and potential for forming stable crystal networks. Such structural analyses contribute to the understanding of how these compounds' physical properties and biological activities might be affected by their three-dimensional shapes (Karczmarzyk & Pawłowski, 1995).

Intermolecular Interactions

• A quantitative analysis of intermolecular interactions within a xanthine derivative, similar in structure to the specified compound, showcased an anisotropic distribution of interaction energies. This study provides insights into how different stacking motifs and hydrogen bonds contribute to the stability and potential biological activity of such molecules (Shukla et al., 2020).